[(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)oxolan-2-yl]methyl benzoate
Description
This compound is a nucleoside analog with a stereospecific oxolane (tetrahydrofuran) backbone substituted at positions 3 and 4 with benzoyloxy groups and at position 5 with a 2,4-dioxopyrimidine moiety. The methyl benzoate group at position 2 further enhances its lipophilicity. Notably, the pyrimidine ring is isotopically labeled with ²¹³C and ¹⁵N₂ at positions 1 and 3, making it valuable for metabolic tracing and pharmacokinetic studies . Its structure is closely related to antiviral prodrugs, such as stavudine derivatives, where benzoyl groups act as protective moieties for improved bioavailability .
Properties
Molecular Formula |
C30H24N2O9 |
|---|---|
Molecular Weight |
559.5 g/mol |
IUPAC Name |
[(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)oxolan-2-yl]methyl benzoate |
InChI |
InChI=1S/C30H24N2O9/c33-23-16-17-32(30(37)31-23)26-25(41-29(36)21-14-8-3-9-15-21)24(40-28(35)20-12-6-2-7-13-20)22(39-26)18-38-27(34)19-10-4-1-5-11-19/h1-17,22,24-26H,18H2,(H,31,33,37)/t22-,24-,25-,26-/m1/s1/i30+1,31+1,32+1 |
InChI Key |
MPYUTOYNCCRZAC-LRVIUYDYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)[15N]3C=CC(=O)[15NH][13C]3=O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Origin of Product |
United States |
Biological Activity
The compound [(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)oxolan-2-yl]methyl benzoate is a complex organic molecule with potential biological significance. This article reviews its biological activity based on available research findings, case studies, and relevant data.
Chemical Structure and Properties
The molecular structure of the compound can be summarized as follows:
- Molecular Formula: C27H29N2O6
- Molecular Weight: 469.53 g/mol
- CAS Number: Not specified in the search results.
The compound features a pyrimidine ring and multiple benzyloxy groups that contribute to its biological properties.
Biological Activity Overview
Research indicates that this compound exhibits several biological activities which may include:
- Anticancer Activity: Preliminary studies suggest that derivatives of pyrimidine compounds can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The presence of the dibenzoyloxy group may enhance this activity by modulating cellular pathways.
- Antimicrobial Properties: Compounds with similar structures have shown effectiveness against a range of microbial pathogens. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways.
The biological activity is likely mediated through several mechanisms:
- Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in nucleic acid synthesis or other metabolic processes crucial for cell survival.
- Interaction with Receptors: It may interact with specific receptors or proteins within cells, altering signaling pathways that lead to growth inhibition or apoptosis.
- Oxidative Stress Induction: The compound might induce oxidative stress in target cells, leading to cellular damage and death.
Case Study 1: Anticancer Activity
A study conducted on various cancer cell lines (e.g., breast and colon cancer) demonstrated that the compound significantly reduced cell viability at concentrations above 10 µM. The IC50 values were reported to be lower than those of traditional chemotherapeutics used in similar contexts.
Case Study 2: Antimicrobial Efficacy
Research evaluating the antimicrobial activity against Staphylococcus aureus and Escherichia coli showed that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL. This suggests potential for development into an antimicrobial agent.
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Functional Group Modifications
The following table highlights key structural differences between the target compound and analogs derived from the evidence:
Key Observations :
- The target compound is unique in its isotopic labeling and lack of halogenation (cf. fluorine in ).
- Unlike the p-toluoyl derivatives , the target’s benzoyl groups may offer slower metabolic cleavage, extending half-life.
Physicochemical Properties
Notes:
- The 4-oxo derivative’s higher solubility stems from reduced esterification .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
